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Compound of Interest

Compound Name: Trideca-4,7-diynal

Cat. No.: B14405806

Trideca-4,7-diynal: An In-Depth Technical Review

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive review of the current scientific literature on
Trideca-4,7-diynal. Due to the limited availability of published research on this specific
compound, this document also includes a broader overview of polyyne natural products, a
class of compounds to which Trideca-4,7-diynal belongs.

Introduction to Trideca-4,7-diynal

Trideca-4,7-diynal is a chemical entity with the molecular formula C13H180.[1] Its structure is
characterized by a thirteen-carbon chain containing two alkyne (carbon-carbon triple bond)
functionalities at the 4th and 7th positions and a terminal aldehyde group. The presence of the
conjugated diyne system makes it a member of the polyyne class of compounds.

Despite its defined chemical structure and CAS number (87681-30-9), a thorough review of
scientific databases and literature reveals a significant scarcity of research specifically
dedicated to Trideca-4,7-diynal.[1] Information regarding its synthesis, detailed chemical
properties, biological activity, and potential applications is not readily available in published
peer-reviewed journals.

Physicochemical Properties
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The available quantitative data for Trideca-4,7-diynal is limited to basic molecular identifiers
and calculated properties.

Property Value Source
CAS Number 87681-30-9 [1]
Molecular Formula C13H180 [1]
Molecular Weight 190.28100 g/mol [1]
Exact Mass 190.13600 [1]
LogP 2.94270 [1]

Synthesis and Experimental Protocols

A detailed, experimentally validated synthesis of Trideca-4,7-diynal has not been reported in
the scientific literature. One chemical database suggests a potential synthetic route starting
from trideca-4,7-diyn-1-ol, which would involve the oxidation of the terminal alcohol to an
aldehyde.[1]

A generalized workflow for the synthesis of a polyyne aldehyde from its corresponding alcohol
is depicted below. This represents a plausible, though not experimentally confirmed, route to
Trideca-4,7-diynal.
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Caption: A potential synthetic workflow for Trideca-4,7-diynal.

Biological Activity and Signaling Pathways

There is no published research detailing the biological activity or mechanism of action of
Trideca-4,7-diynal.

However, the broader class of polyyne natural products exhibits a wide range of significant
biological activities.[1][2] These compounds are found in various organisms, including plants,
fungi, and bacteria.[1][3] Many polyynes have demonstrated cytotoxic, antimicrobial, and anti-
inflammatory properties.[3][4] For instance, falcarindiol, a polyyne found in carrots, has been
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studied for its potential anticancer effects.[3] In bacteria, polyynes can act as chemical defense
agents against competing microbes.[4]

The biological activity of polyynes is often attributed to their rigid, electron-rich triple bond
systems, which can interact with biological macromolecules. The specific mechanisms of action
vary widely and are an active area of research.

Given the lack of specific data for Trideca-4,7-diynal, a hypothetical workflow for investigating
its biological activity is presented below.

© 2025 BenchChem. All rights reserved. a4/7 Tech Support


https://en.wikipedia.org/wiki/Polyyne
https://pubs.acs.org/doi/abs/10.1021/acschembio.1c00276
https://www.benchchem.com/product/b14405806?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14405806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory
Check Availability & Pricing

Trideca-4,7-diynal

In vitro screening
(e.g., cancer cell lines,
- microbial cultures)

Biological Activity Observed?

Mechanism of Action Studies
(e.g., target identification,
- pathway analysis)

No Significant Activity

In vivo studies
(e.g., animal models)

Lead Compound for
Drug Development

Click to download full resolution via product page

Caption: A generalized workflow for the biological evaluation of a novel compound.

Future Directions
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The lack of research on Trideca-4,7-diynal presents an opportunity for novel investigations.
Key areas for future research include:

o Chemical Synthesis: Development and optimization of a synthetic route to produce sufficient
quantities of Trideca-4,7-diynal for further study.

 Structural Characterization: Detailed spectroscopic analysis (NMR, IR, MS) to confirm the
structure and stereochemistry of the synthesized compound.

» Biological Screening: Evaluation of the biological activity of Trideca-4,7-diynal in a variety of
assays, including antimicrobial, anticancer, and anti-inflammatory models.

» Mechanism of Action Studies: If biological activity is observed, further studies to elucidate the
molecular targets and signaling pathways involved.

Conclusion

Trideca-4,7-diynal is a largely uncharacterized polyyne. While its basic chemical properties
can be inferred, there is a notable absence of experimental data regarding its synthesis,
biological activity, and potential applications. The broader class of polyynes is a rich source of
bioactive natural products, suggesting that Trideca-4,7-diynal may also possess interesting
biological properties. Further research is required to unlock the scientific potential of this
compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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